Cas no 2648917-33-1 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid
• CAS No: 2648917-33-1
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6415914
• PubChem ID: 165962411
• Update Time: 2025-06-08

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid
• (2R)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,3-trifluoropropanamido}pentanoic acid
• 2648917-33-1
• EN300-1569541

• Inchi： 1S/C24H25F3N2O5/c1-2-7-20(22(31)32)29-21(30)19(24(25,26)27)12-28-23(33)34-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-11,18-20H,2,7,12-13H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t19?,20-/m1/s1
• InChI Key： JQDBJOJUZVJPNE-GFOWMXPYSA-N
• SMILES： FC(C(C(N[C@@H](C(=O)O)CCC)=O)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid

Research Brief on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid (CAS: 2648917-33-1)

The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid (CAS: 2648917-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl group and fluorenylmethoxycarbonyl (Fmoc) protecting moiety, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive peptides.

One of the key areas of research involving this compound is its role in the synthesis of peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The trifluoromethyl group, on the other hand, enhances the metabolic stability and lipophilicity of the resulting peptides, making them more suitable for pharmaceutical applications. Recent publications have highlighted the use of this compound in the development of protease-resistant peptides, which are crucial for oral drug formulations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid as a key intermediate in the synthesis of a novel class of angiotensin-converting enzyme (ACE) inhibitors. The study reported that the incorporation of the trifluoromethyl group significantly improved the binding affinity and selectivity of the inhibitors, leading to enhanced therapeutic outcomes in preclinical models of hypertension.

Another notable application of this compound is in the field of radiopharmaceuticals. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging explored its use as a precursor for the synthesis of fluorine-18 labeled peptides. The trifluoromethyl group facilitated the incorporation of the radionuclide, enabling the development of highly specific imaging agents for positron emission tomography (PET). This advancement holds promise for early diagnosis and monitoring of various cancers and neurological disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A 2024 patent application disclosed a novel catalytic system that significantly enhances the efficiency of the synthesis process, paving the way for broader industrial adoption.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pentanoic acid (CAS: 2648917-33-1) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide therapeutics to imaging agents. Ongoing research and technological advancements are expected to further expand its utility and address current limitations, solidifying its role in the development of next-generation pharmaceuticals.